Cas no 5493-76-5 (Benzenamine, 3-chloro-4-(2-methylpropoxy)-)

• Product Name: Benzenamine, 3-chloro-4-(2-methylpropoxy)-
• CAS No: 5493-76-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 1594371
• PubChem ID: 16790585
• Update Time: 2025-04-21

Benzenamine, 3-chloro-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(2-methylpropoxy)-
• 4-Isobutoxy-3-chloranilin
• 5493-76-5
• AKOS000142877
• A1-17573
• EN300-49321
• SCHEMBL17366264
• 3-chloro-4-(2-methylpropoxy)aniline

• Inchi： 1S/C10H14ClNO/c1-7(2)6-13-10-4-3-8(12)5-9(10)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： TXBJPPNVNUGOMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(C)C)N

Computed Properties

• Exact Mass: 199.07652
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers